Cas no 475487-15-1 (7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-[cis-3-(aminomethyl)cyclobutyl]-5-[3-(phenylmethoxy)phenyl]-)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-[cis-3-(aminomethyl)cyclobutyl]-5-[3-(phenylmethoxy)phenyl]-
• CAS No: 475487-15-1
• MF: C₂₄H₂₅N₅O
• MW: 399.488204717636
• CID: 5234737
• Update Time: 2025-06-09

7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-[cis-3-(aminomethyl)cyclobutyl]-5-[3-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-[cis-3-(aminomethyl)cyclobutyl]-5-[3-(phenylmethoxy)phenyl]-

• Inchi： 1S/C24H25N5O/c25-12-17-9-19(10-17)29-13-21(22-23(26)27-15-28-24(22)29)18-7-4-8-20(11-18)30-14-16-5-2-1-3-6-16/h1-8,11,13,15,17,19H,9-10,12,14,25H2,(H2,26,27,28)/t17-,19+
• InChI Key： MINLECAKOASWQA-IZAXUBKRSA-N
• SMILES： C1=NC(N)=C2C(C3=CC=CC(OCC4=CC=CC=C4)=C3)=CN([C@@H]3C[C@H](CN)C3)C2=N1

Additional information on 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-[cis-3-(aminomethyl)cyclobutyl]-5-[3-(phenylmethoxy)phenyl]-

Comprehensive Overview of 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-[cis-3-(aminomethyl)cyclobutyl]-5-[3-(phenylmethoxy)phenyl]- (CAS No. 475487-15-1)

The compound 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-[cis-3-(aminomethyl)cyclobutyl]-5-[3-(phenylmethoxy)phenyl]- (CAS No. 475487-15-1) is a highly specialized organic molecule with significant potential in pharmaceutical research and development. Its unique structure, featuring a pyrrolopyrimidine core and a cyclobutyl substituent, makes it a promising candidate for targeting specific biological pathways. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the fields of oncology and immunology.

One of the key features of 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-[cis-3-(aminomethyl)cyclobutyl]-5-[3-(phenylmethoxy)phenyl]- is its aminomethylcyclobutyl moiety, which enhances its binding affinity to certain protein targets. This structural characteristic has drawn attention from scientists exploring kinase inhibitors, a hot topic in modern drug development. Kinase inhibitors are widely studied for their role in treating cancers and autoimmune diseases, aligning with current trends in precision medicine.

The phenylmethoxyphenyl group in this compound further contributes to its pharmacological profile by improving solubility and bioavailability. These properties are critical for oral drug formulations, a major focus area in the pharmaceutical industry. With the rise of AI-driven drug design and computational chemistry, compounds like CAS No. 475487-15-1 are being scrutinized for their potential to accelerate the development of next-generation therapeutics.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in targeted therapy. The 7H-Pyrrolo[2,3-d]pyrimidin-4-amine scaffold is particularly noteworthy for its versatility in modulating enzyme activity. This has led to increased searches for related compounds in academic and industrial databases, reflecting the growing interest in structure-activity relationships (SAR) and lead optimization.

Another area of interest is the compound's potential role in immunomodulation. With the global focus on immunotherapy, researchers are exploring how CAS No. 475487-15-1 might interact with immune checkpoints or cytokine signaling pathways. Such investigations are often linked to searches for novel immunotherapeutic agents and biomarker discovery, highlighting the compound's relevance in cutting-edge medical research.

The synthesis and characterization of 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-[cis-3-(aminomethyl)cyclobutyl]-5-[3-(phenylmethoxy)phenyl]- also present opportunities for innovation in green chemistry. Sustainable synthesis methods are a priority for the pharmaceutical sector, and this compound's complex structure offers a platform for developing catalytic processes and atom-efficient reactions.

From a commercial perspective, CAS No. 475487-15-1 is gaining traction as a research chemical for academic and industrial labs. Its inclusion in high-throughput screening libraries underscores its potential to identify new drug candidates. Frequently searched terms like custom synthesis and bulk suppliers indicate a robust market interest in this compound.

In summary, 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-[cis-3-(aminomethyl)cyclobutyl]-5-[3-(phenylmethoxy)phenyl]- represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug discovery to materials science, make it a compound worth watching in the coming years. As research continues to unfold, this molecule may well become a cornerstone in the development of innovative therapies and technologies.